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Compound of Interest

Compound Name: 9-Azajulolidine

Cat. No.: B1280477 Get Quote

Essential Safety and Handling Guide for 9-
Azajulolidine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 9-Azajulolidine. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Azajulolidine is classified as a chemical irritant.[1] Adherence to the following PPE

guidelines is mandatory to minimize exposure and ensure personal safety.

GHS Hazard Classification[2]

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Required Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye & Face Protection

Safety glasses with side-

shields or goggles, and a face

shield if there is a splash

hazard.

To protect eyes from dust

particles and splashes,

preventing serious irritation.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved P2

particulate filter respirator.

Required when handling the

powder outside of a ventilated

enclosure or when dusts may

be generated.

Operational Handling Protocol
Follow these step-by-step procedures for the safe handling of 9-Azajulolidine.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood or other approved ventilated enclosure.

Gather all necessary equipment and reagents before starting work.

Don all required PPE as specified in the table above.

Handling:

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Use only in a well-ventilated area.[1]
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Wash hands thoroughly after handling.

In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of soap and water. If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Immediately rinse mouth and drink plenty of water (two glasses at most).

Consult a physician.

The following workflow diagram illustrates the standard operating procedure for handling 9-
Azajulolidine.

Caption: Standard operational workflow for handling 9-Azajulolidine.

Disposal Plan
Proper disposal of 9-Azajulolidine and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste:

Collect any unused 9-Azajulolidine powder and grossly contaminated items (e.g., weigh

boats, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect solutions containing 9-Azajulolidine in a labeled, sealed, and appropriate

hazardous waste container. Do not mix with other incompatible waste streams.

Contaminated PPE:
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Dispose of contaminated gloves, bench paper, and other disposable items in a designated

solid chemical waste container.

Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

chemical name "9-Azajulolidine," and the associated hazards (Irritant).

Storage: Store sealed waste containers in a designated satellite accumulation area away

from incompatible materials.

Disposal: Arrange for pickup and disposal by a certified chemical waste management

company, following all local, state, and federal regulations. Do not discharge 9-Azajulolidine
or its solutions down the drain.

The following diagram outlines the decision-making process for the disposal of materials

contaminated with 9-Azajulolidine.

Caption: Disposal workflow for 9-Azajulolidine waste.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₁H₁₄N₂[2][3]

Molecular Weight 174.24 g/mol [2][3]

Appearance White to almost white powder/crystal[2]

Melting Point 70.0 to 74.0 °C[2]

Boiling Point 145 °C / 3 mmHg[2]

Storage Temperature 2-8°C[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://store.apolloscientific.co.uk/product/9-azajulolidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42488332.htm
https://www.scbt.com/p/9-azajulolidine-6052-72-8
https://www.benchchem.com/product/b1280477#personal-protective-equipment-for-handling-9-azajulolidine
https://www.benchchem.com/product/b1280477#personal-protective-equipment-for-handling-9-azajulolidine
https://www.benchchem.com/product/b1280477#personal-protective-equipment-for-handling-9-azajulolidine
https://www.benchchem.com/product/b1280477#personal-protective-equipment-for-handling-9-azajulolidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

